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Compound of Interest

Compound Name: Mito-Rh-S

Cat. No.: B12386534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hypochlorous acid (HClO), a potent reactive oxygen species (ROS), is increasingly recognized

for its significant role in various physiological and pathological processes within the

mitochondria.[1][2][3] Dysregulation of mitochondrial HClO levels has been implicated in

conditions such as ferroptosis, a form of iron-dependent programmed cell death.[1][4] Accurate

quantification of mitochondrial HClO is therefore crucial for understanding its cellular functions

and for the development of novel therapeutics targeting mitochondria-related diseases.

Mito-Rh-S is a ratiometric, near-infrared (NIR) fluorescent probe specifically designed for the

real-time detection and quantification of HClO within the mitochondria. Its rapid response time,

large Stokes shift, and high signal-to-noise ratio make it an ideal tool for researchers in cell

biology and drug discovery. These application notes provide detailed protocols for the use of

Mito-Rh-S to quantify mitochondrial HClO in living cells.

Product Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12386534?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/36480812/
https://pubmed.ncbi.nlm.nih.gov/31767415/
https://pubmed.ncbi.nlm.nih.gov/27322938/
https://pubmed.ncbi.nlm.nih.gov/36480812/
https://www.medchemexpress.com/mito-rh-s.html
https://www.benchchem.com/product/b12386534?utm_src=pdf-body
https://www.benchchem.com/product/b12386534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Product Name Mito-Rh-S

Target Mitochondrial Hypochlorous Acid (HClO)

Fluorescence Type Ratiometric, Near-Infrared (NIR)

Response Time ~2 seconds

Emission Shift ~115 nm

Excitation Wavelength
~510 nm (ratiometric imaging may require a

second excitation wavelength)

Emission Wavelength
~580 nm and a second emission peak for

ratiometric analysis

Quantitative Data
Table 1: Performance Characteristics of Mito-Rh-S

Parameter Value Reference

Detection Limit Nanomolar (nM) range

Linear Range Typically 0-20 µM of HClO

Fluorescence Enhancement
Up to 150-fold upon reaction

with HClO

Optimal pH Range 3.0 - 10.0

Table 2: Selectivity of Mito-Rh-S

Mito-Rh-S exhibits high selectivity for HClO over other reactive oxygen and nitrogen species.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12386534?utm_src=pdf-body
https://www.benchchem.com/product/b12386534?utm_src=pdf-body
https://www.benchchem.com/product/b12386534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interfering Species Relative Fluorescence Response

Hydrogen peroxide (H₂O₂) Minimal

Superoxide (O₂⁻) Minimal

Nitric oxide (NO) Minimal

Peroxynitrite (ONOO⁻) Minimal

Hydroxyl radical (•OH) Minimal

Signaling Pathway and Experimental Workflow
Mitochondrial HClO Production and Role in Ferroptosis
Hypochlorous acid is primarily generated in mitochondria through the enzymatic activity of

myeloperoxidase (MPO), which catalyzes the reaction between hydrogen peroxide (H₂O₂) and

chloride ions (Cl⁻). Elevated levels of mitochondrial HClO can lead to oxidative stress, lipid

peroxidation, and ultimately trigger ferroptosis.
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Caption: Mitochondrial HClO production pathway leading to ferroptosis.
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Experimental Workflow for Quantifying Mitochondrial
HClO
The following diagram outlines the general workflow for using Mito-Rh-S to quantify

mitochondrial HClO in living cells.

1. Cell Culture and Treatment

2. Staining with Mito-Rh-S

3. Washing

4. Fluorescence Imaging

5. Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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